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Compound Name: Undecyl Ether

CAS No.: 43146-97-0

Cat. No.: B1588203

Get Quote

Introduction: The Strategic Role of High-Boiling
Point Solvents in Modern Chemistry
In the landscape of chemical synthesis and materials science, the choice of solvent is a critical

parameter that can dictate the success, efficiency, and safety of a process. High-boiling point

solvents, in particular, offer a unique advantage by enabling reactions to be conducted at

elevated temperatures. This is often necessary to overcome activation energy barriers,

increase reaction rates, and improve yields. Among the various classes of high-boiling point

solvents, ethers are notable for their relative inertness and ability to solvate a wide range of

organic compounds. This guide focuses on undecyl ether (also known as diundecyl ether), a
high-boiling point ether that serves as a valuable, yet perhaps underutilized, solvent in

specialized applications.

The utility of a high-boiling point solvent like undecyl ether stems from its ability to maintain a

liquid phase at temperatures where many common solvents would vaporize. This property is

crucial for reactions requiring sustained high temperatures, such as certain nanoparticle

syntheses, high-temperature polymerizations, and specific organic transformations. The long
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alkyl chains of undecyl ether also impart a non-polar character, making it an excellent medium

for dissolving non-polar reactants and reagents.

This document aims to provide researchers, scientists, and drug development professionals

with a comprehensive technical guide on the properties, applications, and handling of undecyl
ether. By elucidating the causality behind experimental choices and providing detailed

protocols, we intend to empower researchers to effectively and safely incorporate this versatile

solvent into their workflows.

Physicochemical Properties of Undecyl Ether
Understanding the fundamental properties of a solvent is paramount to its effective application.

Undecyl ether (C₂₂H₄₆O) is a symmetrical ether with two C₁₁ alkyl chains attached to an

oxygen atom. This structure dictates its physical and chemical characteristics.

Core Physical Properties
A summary of the key physical properties of undecyl ether is presented below, with a

comparison to other common high-boiling point solvents.

Property Undecyl Ether Diphenyl Ether Dowtherm A Sulfolane

Molecular

Formula
C₂₂H₄₆O C₁₂H₁₀O C₁₂H₁₀O / C₁₂H₁₀ C₄H₈O₂S

Molecular Weight

( g/mol )
326.61 170.21 ~166 120.17

Boiling Point (°C) ~394 (estimated) 259 257 285

Melting Point

(°C)

Data not readily

available
26 12 27

Density (g/mL)
Data not readily

available
1.07 1.06 1.26

Solubility in

Water
Insoluble Insoluble Insoluble Miscible
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Note: Experimental data for some properties of undecyl ether are not widely published.

Estimated values are based on structure-property relationships.

The high molecular weight and long alkyl chains of undecyl ether are responsible for its very

high boiling point, a consequence of increased
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[https://www.benchchem.com/product/b1588203/docs#application-notes-and-protocols-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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